Cas no 263368-92-9 (4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone)

• Product Name: 4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone
• CAS No: 263368-92-9
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 836851
• PubChem ID: 10777052
• Update Time: 2025-10-29

4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone Chemical and Physical Properties

Names and Identifiers

• 4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone
• 4-(cis)-Acetyl-3,6,8-trihydroxy-
• [ "" ]
• AKOS040735174
• (3S,4R)-4-acetyl-3,6,8-trihydroxy-3-methyl-2,4-dihydronaphthalen-1-one
• 263368-92-9
• DTXSID801138226
• CHEMBL482230
• methyldihydronaphthalenone
• BDBM50259668
• FS-9323
• rel-(3R,4S)-4-Acetyl-3,4-dihydro-3,6,8-trihydroxy-3-methyl-1(2H)-naphthalenone
• 4-(cis)-Acetyl-3,6,8-trihydroxy-3-

• Inchi： 1S/C13H14O5/c1-6(14)12-8-3-7(15)4-9(16)11(8)10(17)5-13(12,2)18/h3-4,12,15-16,18H,5H2,1-2H3/t12-,13+/m1/s1
• InChI Key： QDNOAZOXGLUUEB-OLZOCXBDSA-N
• SMILES： O[C@@]1(C)CC(C2C(=CC(=CC=2[C@H]1C(C)=O)O)O)=O

Computed Properties

• Exact Mass: 250.08400
• Monoisotopic Mass: 250.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 496.1±45.0 °C at 760 mmHg
• Flash Point: 268.0±25.2 °C
• PSA: 94.83000
• LogP: 1.10780
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone

Introduction to 4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone (CAS No. 263368-92-9)

4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone, identified by its Chemical Abstracts Service (CAS) number 263368-92-9, is a compound of significant interest in the field of pharmaceutical chemistry and natural product research. This triterpenoid derivative exhibits a unique structural framework characterized by a dihydronaphthalenone core substituted with hydroxyl and acetyl groups. The cis configuration at the acetyl substituent contributes to its distinct stereochemical properties, which are pivotal in determining its biological activity and potential therapeutic applications.

The compound belongs to the class of polyhydroxylated terpenoids, a category known for its diverse pharmacological profiles. Recent advancements in chemical biology have highlighted the importance of such molecules in modulating various biological pathways, particularly those involved in inflammation, oxidative stress, and metabolic disorders. The presence of multiple hydroxyl groups in 4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone suggests a high potential for hydrogen bonding interactions, which are crucial for its binding affinity to biological targets.

One of the most compelling aspects of this compound is its structural similarity to several naturally occurring phytochemicals that have demonstrated therapeutic efficacy in preclinical and clinical studies. For instance, derivatives of dihydro-naphthalenone scaffolds have been implicated in the inhibition of enzymes such as COX-2 and LOX, which are central to inflammatory responses. The acetyl group in 4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone may further enhance its pharmacological activity by influencing enzyme-substrate interactions or by modulating receptor binding affinities.

Recent research has also explored the synthetic pathways leading to the formation of 4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone, focusing on biocatalytic and enzymatic approaches that could improve yield and purity. These studies have revealed that microbial fermentation processes can be particularly effective in producing complex terpenoids with high enantiomeric purity. Such biotechnological innovations are critical for scaling up production while maintaining the integrity of the compound’s stereochemical configuration.

The biological activity of 4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone has been investigated in several model systems. In vitro assays have shown promising results in terms of antioxidant and anti-inflammatory properties. The hydroxyl-rich structure of the molecule allows it to scavenge reactive oxygen species (ROS) effectively, thereby protecting cells from oxidative damage. Additionally, its ability to inhibit pro-inflammatory cytokine production suggests potential applications in treating chronic inflammatory diseases.

Preclinical studies have further elucidated the pharmacokinetic profile of 4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone. The compound exhibits reasonable oral bioavailability and moderate tissue distribution upon administration. This is attributed to its moderate lipophilicity and solubility characteristics, which facilitate both absorption from the gastrointestinal tract and penetration into target tissues. However, further optimization may be required to enhance its metabolic stability and reduce potential side effects.

The therapeutic potential of 4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone extends beyond anti-inflammatory applications. Emerging evidence suggests that it may also play a role in modulating neuroprotective pathways. The compound’s ability to cross the blood-brain barrier has been observed in animal models, indicating its potential for treating neurodegenerative disorders such as Alzheimer’s disease or Parkinson’s disease. These findings are particularly exciting given the growing burden of such conditions worldwide.

In conclusion,4-(cis)-Acetyl-3,6,8-trihydroxy-3-methyldihydronaphthalenone (CAS No. 263368-92-9) represents a promising candidate for further pharmaceutical development. Its unique structural features combined with demonstrated biological activity make it an attractive scaffold for designing novel therapeutics targeting inflammation-related diseases and potentially neurodegenerative conditions. Continued research into its synthesis, pharmacology, and clinical efficacy will be essential for realizing its full therapeutic potential.